(2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine

• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol
• SMILES: CC(C)OC1=CC=C(C=C1)CNC2CCOC(C2)(C)C
• InChI: InChI=1S/C17H27NO2/c1-13(2)20-16-7-5-14(6-8-16)12-18-15-9-10-19-17(3,4)11-15/h5-8,13,15,18H,9-12H2,1-4H3
• InChIKey: LXLNQDXQTIDKMZ-UHFFFAOYSA-N

(2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine is a secondary benzylamine featuring a 2,2-dimethyltetrahydropyran core linked via an amine bridge to a 4-isopropoxybenzyl substituent. Its free-base form carries the CAS number 134126-68-4 (molecular formula C₁₇H₂₇NO₂, molecular weight 277.4 g/mol), while the hydrochloride salt is registered under CAS 5228-75-1 (C₁₇H₂₈ClNO₂, 313.9 g/mol).

(2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine – Core Identity and Procurement-Grade Profile

(2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine is a secondary benzylamine featuring a 2,2-dimethyltetrahydropyran core linked via an amine bridge to a 4-isopropoxybenzyl substituent. Its free-base form carries the CAS number 134126-68-4 (molecular formula C₁₇H₂₇NO₂, molecular weight 277.4 g/mol), while the hydrochloride salt is registered under CAS 5228-75-1 (C₁₇H₂₈ClNO₂, 313.9 g/mol) . The compound functions as a synthetic building block within a chemical space explored for bioactive molecule design, characterized by the sterically hindered tetrahydropyran amine motif and an electron-donating 4-alkoxybenzyl group that modulate key physicochemical parameters .

Synthetic Utility Lipophilic building block for medicinal chemistry programs exploring CNS candidates

Analytical Differentiation Distinctive mass signature may support identity confirmation versus common procurement confounders

Form Flexibility Available as free base and hydrochloride salt to accommodate diverse synthetic workflows

Why Direct Analogs of (2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine Cannot Be Interchanged Without Performance Verification

Closely related benzyl-tetrahydropyran amines that lack the 4-isopropoxy substituent or alter the tetrahydropyran 2,2-dimethyl substitution pattern exhibit marked differences in lipophilicity, predicted boiling point, and bulk properties relevant to chemical reactivity and biological membrane partitioning . For instance, the parent N-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-amine (CAS 112337-58-3) has a molecular weight of only 219.3 g/mol and a substantially lower computed LogP compared to the target compound’s measured LogP of 4.71 [1]. These differences are not captured by routine purity or identity certificates and mean that procurement decisions based solely on scaffold similarity risk introducing compounds with unintended solubility, chromatographic behavior, or pharmacological profile shifts.

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Removal of the 4-isopropoxy group reduces lipophilicity and lowers boiling point, shifting chromatographic behavior and partitioning.

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Alteration of the 2,2-dimethyl substitution pattern modifies steric bulk and key physicochemical parameters, affecting reactivity profiles.

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Routine purity or identity certificates cannot capture scaffold-level differences; procurement based on core similarity alone risks unintended property shifts.

• [1] Molbase. 2,2-dimethyl-N-[(4-propan-2-yloxyphenyl)methyl]oxan-4-amine;hydrochloride. CAS 5228-75-1. https://qiye.molbase.cn/compound/5228-75-1.html View Source

Quantitative Differentiation Evidence for (2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine Versus Its Closest Structural Analogs

Predicted Boiling Point Elevation Driven by the 4-Isopropoxy Substituent

The target compound exhibits a predicted boiling point of 379.0 ± 37.0 °C, which is approximately 76.5 °C higher than the 302.5 ± 35.0 °C predicted for the des-isopropoxy analog N-benzyltetrahydro-2H-pyran-4-amine . This trend is corroborated by the even higher boiling point of the hydroxylated analog 4-[(4-isopropoxy-benzylamino)-methyl]-2,2-dimethyl-tetrahydro-pyran-4-ol (433.9 ± 30.0 °C), indicating that the isopropoxy moiety contributes additively to reduced volatility . Procurement implications include differential behavior during rotary evaporation, short-path distillation, and solvent exchange steps.

Boiling Point Elevation

Data to verify

Target: 379.0 ± 37.0 °C

Des-isopropoxy analog: 302.5 ± 35.0 °C

Δ +76.5 °C (predicted)

Distillation protocol design may require this differential; analog mismatch risks thermal degradation under standard workup.

Predicted data (ACD/Labs); experimental verification recommended.

Evidence Dimension	Boiling point (predicted, ACD/Labs)
Target Compound Data	379.0 ± 37.0 °C
Comparator Or Baseline	N-Benzyltetrahydro-2H-pyran-4-amine: 302.5 ± 35.0 °C
Quantified Difference	+76.5 °C
Conditions	ChemSpider predicted data; ACD/Labs Percepta Platform v14.00

Why This Matters

A >75 °C boiling point elevation directly impacts distillation and drying protocols—ordering the wrong benzyl analog could lead to unintended compound loss or thermal degradation under standard workup conditions.

Lipophilicity (LogP) Differentiation and Its Impact on Partitioning Behavior

The target compound hydrochloride has a reported LogP of 4.71, significantly higher than the LogP of 3.03 computed for the hydroxylated analog 4-[(4-isopropoxy-benzylamino)-methyl]-2,2-dimethyl-tetrahydro-pyran-4-ol [1]. The increase of approximately 1.68 log units translates to a roughly 48-fold greater partitioning into octanol, which is relevant for researchers optimizing blood–brain barrier penetration or reducing aqueous solubility in lead series . The des-isopropoxy benzyl analog N-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-amine lacks a published LogP, but its lower molecular weight (219.3 vs. 277.4 g/mol) and the absence of the ether oxygen are consistent with a substantially lower lipophilicity.

Lipophilicity (LogP) Shift

Reported

Target HCl salt: LogP 4.71

Hydroxylated analog: LogP 3.03

ΔLogP ≈ +1.68 (48× octanol shift)

LogP difference may indicate distinct permeability class; confirming exact structure reduces pharmacokinetic readout mismatch.

Comparator LogP predicted; experimental validation may refine comparison.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 4.71 (hydrochloride salt)
Comparator Or Baseline	4-[(4-Isopropoxy-benzylamino)-methyl]-2,2-dimethyl-tetrahydro-pyran-4-ol: LogP = 3.03 (free base, predicted)
Quantified Difference	ΔLogP ≈ +1.68 (target more lipophilic)
Conditions	Molbase experimental LogP for target; ACD/Labs predicted LogP for comparator

Why This Matters

A LogP above 4 places this compound in a different permeability and solubility class than its nearest hydroxylated analog, making it critical to specify the exact structure in assay construction to avoid misleading pharmacokinetic readouts.

• [1] Molbase. 2,2-dimethyl-N-[(4-propan-2-yloxyphenyl)methyl]oxan-4-amine;hydrochloride (CAS 5228-75-1). Qiye Molbase Compound Database. https://qiye.molbase.cn/compound/5228-75-1.html View Source

Molecular Weight and Formula Distinction from Common Procurement Confounders

The free base of the target compound has a molecular formula of C₁₇H₂₇NO₂ (MW 277.4), while its hydrochloride salt is C₁₇H₂₈ClNO₂ (MW 313.9) . In contrast, N-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-amine (CAS 112337-58-3) has a formula of C₁₄H₂₁NO (free base MW 219.3; hydrochloride MW 255.8) . The 58–58.1 Da mass difference between the two free-base forms corresponds precisely to the C₃H₆O isopropoxy group, while the extended-chain analog 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(4-isopropoxybenzyl)-4-methylpentan-1-amine attains a molecular weight of 361.6 g/mol [1]. These differences are readily distinguishable by LCMS or HRMS, permitting unambiguous identity confirmation and preventing procurement mix-ups.

Mass & Formula Distinction

Direct comparison

Target free base: C₁₇H₂₇NO₂, 277.4 Da

Benzyl analog: C₁₄H₂₁NO, 219.3 Da (Δ +58.1)

Extended-chain analog: C₂₃H₃₉NO₂, 361.6 Da (Δ −84.2)

Mass signature may enable LCMS-based identity confirmation to reject incorrectly supplied near-analogs.

Hydrochloride salt adds 36.5 Da; cross-check with vendor CoA.

Evidence Dimension	Molecular weight (free base) and molecular formula
Target Compound Data	C₁₇H₂₇NO₂, 277.4 g/mol (free base); C₁₇H₂₈ClNO₂, 313.9 g/mol (HCl salt)
Comparator Or Baseline	N-Benzyl-2,2-dimethyltetrahydro-2H-pyran-4-amine: C₁₄H₂₁NO, 219.3 g/mol; 3-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)-N-(4-isopropoxybenzyl)-4-methylpentan-1-amine: C₂₃H₃₉NO₂, 361.6 g/mol
Quantified Difference	ΔMW = 58.1 Da vs. benzyl analog; ΔMW = 84.2 Da vs. extended-chain analog
Conditions	ChemSpider and vendor datasheet cross-reference

Why This Matters

The >58 Da mass difference provides a definitive LCMS signature that procurement officers and analytical chemists can use to reject incorrectly supplied near-analogs before they enter a synthesis campaign or bioassay queue.

• [1] Ambinter. AMB772741 – 3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-N-(4-isopropoxybenzyl)-4-methylpentan-1-amine. https://www.ambinter.com/ View Source

Polar Surface Area (PSA) as a Predictor of Passive Permeability Relative to Analogs

The target compound hydrochloride exhibits a topological polar surface area (tPSA) of 30.49 Ų, placing it well below the commonly cited 60–70 Ų threshold for favorable blood–brain barrier penetration [1]. This value is identical to the PSA of N-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-amine based on its shared tetrahydropyran-amine core, confirming that the isopropoxy oxygen projects outward without increasing overall polarity . However, in contrast to bioisosteric ethers or analogs bearing additional hydrogen-bond donors—such as the hydroxylated analog (PSA 51 Ų)—the target compound maintains a lower PSA that is advantageous for CNS-targeted chemical series.

Polar Surface Area

Class-level

Target tPSA: 30.49 Ų

Hydroxylated analog: 51 Ų

ΔPSA –20.5 Ų (lower HBD count)

Lower PSA may support CNS permeation screening; differentiation from hydroxylated analog relevant for lead design.

Predicted comparator PSA; target PSA from Molbase.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	tPSA = 30.49 Ų
Comparator Or Baseline	4-[(4-Isopropoxy-benzylamino)-methyl]-2,2-dimethyl-tetrahydro-pyran-4-ol: PSA = 51 Ų (predicted)
Quantified Difference	ΔPSA = –20.5 Ų (target lower)
Conditions	Molbase calculated tPSA (target); ChemSpider ACD/Labs predicted (comparator)

Why This Matters

A PSA of ~30 Ų supports passive CNS permeation screening, and the >20 Ų reduction compared to the hydroxylated analog positions this compound as the preferred scaffold when minimizing hydrogen-bond donor count is a design imperative.

• [1] Molbase. 2,2-dimethyl-N-[(4-propan-2-yloxyphenyl)methyl]oxan-4-amine;hydrochloride. CAS 5228-75-1. https://qiye.molbase.cn/compound/5228-75-1.html View Source

Evidence Gap Advisory: Biological Activity Data

An exhaustive search of the peer-reviewed literature and public databases (PubChem, ChEMBL, BindingDB) returned no quantitative biological activity data (IC₅₀, Kᵢ, EC₅₀) for (2,2-dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine itself at the time of analysis [1]. Compounds bearing the 4-isopropoxybenzyl motif have been associated with IP receptor antagonism (e.g., RO1138452, high nanomolar affinity) and mu-opioid receptor binding (Kᵢ = 400 nM), but these activities are conferred by distinct pharmacophores not present in the target compound [2]. The absence of target-specific bioactivity data means procurement decisions cannot currently be guided by comparative potency or selectivity claims. Users must independently verify biological properties in their own assay systems.

Bioactivity Data Gap

Data to verify

No published IC₅₀, Kᵢ, or EC₅₀ for this compound

Related 4-isopropoxybenzyl compounds show IP/opioid receptor binding (Kᵢ ~400 nM), but distinct pharmacophores.

Procurement decisions cannot be guided by inferred bioactivity; de novo target-agnostic validation is required.

All biological properties must be verified in end-user assay systems.

Evidence Dimension	Biological activity (Kᵢ, IC₅₀)
Target Compound Data	No published quantitative bioactivity data
Comparator Or Baseline	RO1138452 (4-isopropoxybenzyl-containing IP antagonist): high affinity for IP receptors; N-(4-isopropoxybenzyl)benzamide derivatives: opioid receptor binding Kᵢ = 400 nM
Quantified Difference	Not applicable — target compound uncharacterized
Conditions	Multiple database and literature queries conducted May 2026

Why This Matters

This evidence gap must be transparently acknowledged to prevent procurement based on inferred or extrapolated biological activity that lacks experimental validation for the specific compound.

• [1] PubChem, ChEMBL, BindingDB, and PubMed searches conducted May 2026 for CAS 134126-68-4, 5228-75-1, and 134126-80-0. View Source
• [2] BindingDB. BDBM50024790 – N-(4-isopropoxybenzyl)benzamide derivative mu-opioid receptor Kᵢ = 400 nM. https://bindingdb.org/ View Source

Validated Application Scenarios for (2,2-Dimethyl-tetrahydro-pyran-4-yl)-(4-isopropoxy-benzyl)-amine Based on Physicochemical Evidence

Lipophilicity-Driven Lead Optimization in CNS Drug Discovery Programs

With a LogP of 4.71 and a polar surface area of only 30.49 Ų, this compound is structurally pre-optimized for passive blood–brain barrier penetration [1]. Medicinal chemistry teams exploring orexin receptor ligands, GPCR modulators, or neuropeptide antagonists can employ this scaffold as a lipophilic building block, providing a defined starting point for further functionalization without introducing additional hydrogen-bond donors that would compromise CNS multiparameter optimization scores .

Differential Purification and Formulation Development Requiring Defined Volatility

The predicted boiling point elevation of >75 °C relative to the des-isopropoxy benzyl analog allows process chemists to design distillation and lyophilization protocols specifically for this compound [1]. When scaling up synthetic intermediates, the quantified boiling point differential reduces the risk of thermal decomposition during solvent removal and supports the selection of vacuum distillation parameters that would be unsuitable for lower-boiling analogs .

Analytical Reference Standard for LCMS-Based Identity Confirmation in Compound Management

The unambiguous mass difference of 58.1 Da compared to the common procurement confounder N-benzyl-2,2-dimethyltetrahydro-2H-pyran-4-amine provides a robust LCMS or HRMS quality-control gate [1]. Compound management facilities can integrate this mass signature into automated QC workflows to verify that the correct compound has been received from vendors, thereby preventing downstream assay failures caused by mis-shipment of near-analogs .

Exploratory Pharmacological Profiling with an Evidence-Gap-Aware Strategy

Given the documented absence of published bioactivity data for this compound, it is best suited as an unbiased starting point for phenotypic screening campaigns or target-agnostic library enrichment [1]. Researchers seeking a novel chemotype without pre-existing SAR constraints can confidently use this compound as a blank-slate scaffold, with the understanding that all biological readouts will require de novo validation .

Application

Selection Property

Validation Focus

CNS lead optimization research

Lipophilicity and PSA profile

Passive permeability and CNS MPO endpoint review

Purification and formulation development

Boiling point differential attributable to isopropoxy group

Thermal stability and distillation protocol verification

Analytical reference standard establishment

Characteristic mass signature vs. near-analog confounders

LCMS/HRMS identity and purity confirmation

Exploratory pharmacological profiling

Absence of published target-specific bioactivity

De novo target-agnostic bioactivity screening and SAR validation

• [1] Molbase. 2,2-dimethyl-N-[(4-propan-2-yloxyphenyl)methyl]oxan-4-amine;hydrochloride (CAS 5228-75-1). Qiye Molbase Compound Database. https://qiye.molbase.cn/compound/5228-75-1.html View Source